Cas no 1388063-18-0 ((5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine)

(5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine is a halogenated benzimidazole derivative featuring a reactive aminomethyl group at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds with potential biological activity. The bromo and fluoro substituents enhance its reactivity in cross-coupling reactions, while the primary amine functionality allows for further derivatization via amidation or condensation. Its rigid benzimidazole core contributes to stability and selectivity in target interactions. Suitable for research applications, this scaffold is valued for its potential in kinase inhibition and antimicrobial agent development. Proper handling under inert conditions is recommended due to its sensitivity.
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine structure
1388063-18-0 structure
Product Name:(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine
CAS No:1388063-18-0
MF:C8H7BrFN3
MW:244.063683748245
CID:5056898
Update Time:2025-06-13

(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-6-fluoro-1H-benzo[d]imidazol-2-yl)methanamine
    • (5-bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine
    • (5-bromo-6-fluoro-1H-1,3-benzodiazol-2-yl)methanamine
    • (5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine
    • Inchi: 1S/C8H7BrFN3/c9-4-1-6-7(2-5(4)10)13-8(3-11)12-6/h1-2H,3,11H2,(H,12,13)
    • InChI Key: ZJCBNXBBYXNLMZ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)N=C(CN)N2)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.7

(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B200185-25mg
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine
1388063-18-0
25mg
$ 130.00 2022-06-07
TRC
B200185-50mg
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine
1388063-18-0
50mg
$ 215.00 2022-06-07

Additional information on (5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine

Comprehensive Overview of (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine (CAS No. 1388063-18-0)

(5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS No. 1388063-18-0, belongs to the benzimidazole derivatives family, which is renowned for its diverse biological activities. The presence of bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for benzimidazole-based compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine for its potential role in designing novel therapeutic agents. Its unique structure allows for interactions with various biological targets, which is a hot topic in drug discovery and precision medicine. This aligns with the growing trend of personalized healthcare solutions.

The compound's CAS No. 1388063-18-0 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Users often inquire about its synthesis methods, physicochemical properties, and applications in oncology. These queries highlight the compound's importance in addressing current challenges in cancer research and targeted therapy.

From a technical perspective, (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine exhibits notable stability under standard laboratory conditions, making it suitable for various experimental protocols. Its molecular weight and solubility profile are critical parameters for researchers optimizing drug formulations. Additionally, the compound's fluorescence properties have sparked interest in bioimaging applications, a rapidly evolving field in diagnostics.

The integration of AI-driven drug design has further amplified the significance of compounds like (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine. Computational models predict its binding affinity to specific enzymes, streamlining the drug development pipeline. This synergy between experimental and in silico approaches is a trending topic in biotechnology forums and scientific publications.

Environmental and safety considerations are also paramount when handling (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This aspect is frequently addressed in safety data sheets and regulatory guidelines, which are common search terms among professionals.

In conclusion, (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine (CAS No. 1388063-18-0) represents a promising candidate for advancing pharmaceutical research. Its multifaceted applications, from drug discovery to bioimaging, underscore its versatility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future therapeutic innovations.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd